methyl 4-(2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C20H20N4O6/c1-4-30-14-9-10-21-17-16(14)18(26)24(20(28)23(17)2)11-15(25)22-13-7-5-12(6-8-13)19(27)29-3/h5-10H,4,11H2,1-3H3,(H,22,25)
• InChI Key: ZWEKEVMJVFXQCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)NC3=CC=C(C=C3)C(=O)OC)C
• Molecular Formula: C20H20N4O6
• Molecular Weight: 412.4 g/mol

Description

Methyl 4-(2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C20H20N4O6 and its molecular weight is 412.402. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Applications

One study focused on the synthesis and structure-activity relationships of analogs of a prototype herbicide, leading to the development of a novel herbicide identified as methyl 2-[(4,6-dimethoxypyrimidin-2-yl)oxy]-6-[1-(methoxyimino)ethyl]benzoate, or KIH-6127, exhibiting effective herbicidal activity against Barnyard grass in paddy rice fields at various growth stages, including pre-emergence. The commercial development of this compound is currently in progress, highlighting its potential as a new herbicide solution (Tamaru et al., 1997).

Synthesis of Novel Compounds

Research has been conducted on the synthesis of novel compounds derived from visnaginone and khellinone, such as benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, demonstrating anti-inflammatory and analgesic activities. These compounds were found to inhibit cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2) with significant efficacy, indicating potential for pharmacological use in treating inflammation and pain (Abu‐Hashem et al., 2020).

Anticancer Activity

Another area of research explored the synthesis of 5-deaza analogues of aminopterin and folic acid, focusing on their potential anticancer activities. These compounds were synthesized through a novel pyrimidine to pyrido[2,3-d]pyrimidine ring transformation reaction, showing significant in vitro and in vivo anticancer activity, which underscores the therapeutic potential of these analogues in cancer treatment (Su et al., 1986).

Chemical Synthesis and Biological Activities

The chemical synthesis and evaluation of biological activities of various compounds, including those with structures similar to "methyl 4-(2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamido)benzoate," have been a focus of research. These studies aim to develop new synthetic methods and explore the pharmacological potential of these compounds in areas such as antimicrobial and antifolate activities, further contributing to the advancement of medicinal chemistry and drug development (Piper et al., 1988).